Cas no 1261591-78-9 (4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride)

• Product Name: 4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride
• CAS No: 1261591-78-9
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• CID: 4990609
• Update Time: 2025-06-13

4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

• Inchi： 1S/C14H7ClF4O2/c15-13(20)10-7-8(5-6-11(10)16)9-3-1-2-4-12(9)21-14(17,18)19/h1-7H
• InChI Key： NXPAMEWJRWVDLU-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CC(=C1)C1C=CC=CC=1OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Additional information on 4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

Comprehensive Overview of 4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261591-78-9)

4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261591-78-9) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. With the increasing demand for fluorinated compounds in drug discovery, this biphenyl derivative has garnered significant attention due to its unique structural features and reactivity. The presence of both fluoro and trifluoromethoxy groups enhances its electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the interest in fluorinated aromatic compounds has surged, driven by their applications in medicinal chemistry and material science. Researchers frequently search for terms like "fluorinated biphenyl synthesis" or "trifluoromethoxy group reactivity," reflecting the growing need for such compounds. 4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride stands out due to its versatility in cross-coupling reactions and its role in constructing complex molecular architectures.

The compound's carbonyl chloride functionality makes it an excellent candidate for amide bond formation, a critical step in peptide and polymer chemistry. Its stability under various reaction conditions further enhances its utility in industrial-scale applications. Moreover, the trifluoromethoxy moiety is known to improve metabolic stability in drug candidates, aligning with the pharmaceutical industry's focus on long-acting therapeutics.

From an environmental perspective, the development of sustainable synthetic routes for fluorinated compounds like 4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride is a hot topic. Searches for "green chemistry fluorination" or "eco-friendly biphenyl derivatives" highlight the demand for processes that minimize waste and energy consumption. Innovations in catalytic methods and solvent-free reactions are paving the way for greener production of such intermediates.

Analytical characterization of CAS No. 1261591-78-9 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets the stringent quality standards required for high-value applications. The compound's spectral data and physical properties are well-documented, aiding researchers in its identification and utilization.

In summary, 4-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261591-78-9) is a pivotal building block in modern synthetic chemistry. Its relevance to drug development, agrochemical innovation, and material science underscores its importance in both academic and industrial settings. As research into fluorinated compounds continues to expand, this compound will likely remain at the forefront of scientific exploration.